Cas no 1261987-87-4 (2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• CAS No: 1261987-87-4
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18314924
• CID: 1223349
• PubChem ID: 53220676
• Update Time: 2025-08-05

2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• 2-FORMYL-6-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 1261987-87-4
• 2-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde
• MFCD18314924
• DTXSID00685391
• 2-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carbaldehyde
• 2-Formyl-6-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%

• MDL： MFCD18314924
• Inchi： 1S/C17H17NO4S/c19-12-14-4-3-5-16(17(14)20)13-6-8-15(9-7-13)23(21,22)18-10-1-2-11-18/h3-9,12,20H,1-2,10-11H2
• InChI Key： RSRCQIBJGCALSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C=O)C=2O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.088
• Monoisotopic Mass: 331.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.8

Additional information on 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde

2-Hydroxy-3-(4-Pyrrolidin-1-ylsulfonylphenyl)Benzaldehyde: A Comprehensive Overview

2-Hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde, also known by its CAS number 1261987-87-4, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde is characterized by a benzaldehyde moiety with a hydroxyl group at position 2 and a sulfonyl-substituted phenyl group at position 3. The sulfonyl group is further attached to a pyrrolidine ring, which introduces significant steric and electronic effects into the molecule. This unique arrangement makes the compound highly versatile for various chemical transformations and biological interactions.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyrrolidine ring in 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde adds another layer of complexity to its structure, potentially enhancing its binding affinity to target proteins. Researchers have explored the use of this compound as a scaffold for designing novel therapeutic agents, with promising results in preliminary in vitro assays.

The synthesis of CAS No. 1261987-87-4 involves a multi-step process that typically begins with the preparation of the sulfonyl intermediate. The reaction sequence often includes nucleophilic aromatic substitution, followed by oxidation and coupling reactions to introduce the hydroxyl and aldehyde groups. Optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

In terms of physical properties, 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde exhibits a melting point of approximately 205°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, which is indicative of its conjugated aromatic system. These properties make it suitable for applications in both solution-phase and solid-state chemistry.

One of the most exciting developments involving this compound is its potential role in the field of optoelectronics. Researchers have investigated its ability to act as a photosensitizer in dye-sensitized solar cells (DSSCs), where its extended conjugation system facilitates efficient charge transfer processes. Initial studies have demonstrated moderate power conversion efficiencies, suggesting that further optimization could lead to practical applications.

Beyond its chemical applications, CAS No. 1261987-87-4 has also been studied for its biological activity. In particular, it has shown selective cytotoxicity against certain cancer cell lines, making it a candidate for further exploration as an anticancer agent. Ongoing research is focused on understanding the molecular mechanisms underlying this activity and identifying potential biomarkers for therapeutic targeting.

In conclusion, 2-hydroxy-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde, or CAS No. 1261987-87-4, represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing advancements in synthetic methods and continued exploration of its biological and electronic properties, this compound holds immense promise for contributing to both academic research and industrial applications.